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Compound of Interest

Compound Name: 2,6-Dibromoaniline

Cat. No.: B042060

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,6-Dibromoaniline (CAS No. 608-30-0). The information is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Hazard Identification and Classification

2,6-Dibromoaniline is a hazardous substance requiring careful handling. It is harmful if
swallowed, inhaled, or in contact with skin, and causes serious eye and skin irritation.[1][2]
Inhalation may cause respiratory irritation.[2][3] Absorption into the body can lead to the
formation of methemoglobin, which may cause cyanosis (a bluish discoloration of the skin).[3]

[4]

Hazard Summary Table
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning
(Category 4) swallowed.
Acute Toxicity, Dermal ) H312: Harmful in
GHSO07 Warning ) )
(Category 4) contact with skin.[1]
Acute Toxicity, )
) ] H332: Harmful if
Inhalation (Category GHSO07 Warning )
inhaled.[1]
4)
Skin Irritation ] H315: Causes skin
GHSO07 Warning L
(Category 2) irritation.[1]
Serious Eye Irritation ] H319: Causes serious
GHSO07 Warning o
(Category 2A) eye irritation.[1]
Specific Target Organ
Toxicity — Single
] H335: May cause
Exposure (Category GHSO07 Warning ) o
, respiratory irritation.[2]
3), Respiratory
System
H371/ H373: May
cause damage to
May cause damage to ]
GHSO08 Warning organs through

organs

prolonged or repeated

exposure.[1][5]

Physical and Chemical Properties
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Property

Value

Molecular Formula

CeHsBrz2N[6]

Molecular Weight 250.92 g/mol [6][7]
White to pale yellow or gray crystalline powder.
Appearance
[6]
Melting Point 80-82 °C[3][6][8]
Boiling Point 262-264 °C[3][6][8]
N Insoluble in water.[3][6][8] Soluble in chloroform,
Solubility

methanol, benzene, and ether.[6]

Personal Protective Equipment (PPE)

Strict adherence to PPE requirements is mandatory to prevent exposure. All PPE should be

inspected before use.

PPE Requirements Table
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

recommended.[9]

To prevent skin contact and

absorption.[9]

Eye and Face Protection

Chemical safety goggles and a
face shield.[5][9]

To protect against splashes
and airborne particles that can

cause severe eye damage.[9]

Skin and Body Protection

A chemical-resistant lab coat
worn over long-sleeved
clothing and closed-toe shoes.
For larger quantities or tasks
with a high splash potential, a
chemical-resistant apron is
advised.[4][9]

To minimize skin exposure.[9]

Respiratory Protection

All handling of solid material
must be conducted in a
certified chemical fume hood.
[3] If a fume hood is not
available, a NIOSH-approved
respirator with an organic
vapor cartridge and P95

particle filter is necessary.[3]

To prevent inhalation of

hazardous dust and vapors.[3]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the workflow for the safe handling of 2,6-Dibromoaniline.

Experimental Workflow Diagram
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Preparation Phase

Verify Fume Hood Operation

l

Don Required PPE
(Gloves, Goggles, Lab Coat, Face Shield)

l

Assemble All Necessary Materials in Hood

E
Begin Experiment
I
T

Handling Phase (lhside Fume Hood)

Carefully Weigh Solid 2,6-Dibromoaniline

Slowly Add Solvent to Solid to Dissolve

Perform Reaction or Transfer Solution

1
bomplete Experiment
1

T
Post-Handling & 'Decontamination

Segregate All Hazardous Waste

Decontaminate Surfaces and Equipment

Doff PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2,6-Dibromoaniline.
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Detailed Experimental Protocol:
e Preparation:

o Ensure a certified chemical fume hood is operational and the sash is at the appropriate
working height.[3]

o Verify that an eyewash station and safety shower are accessible.[4]

o Don all required PPE as detailed in the PPE table above before entering the handling
area.[1][2]

o Gather all necessary equipment and reagents and place them inside the fume hood to
minimize traffic in and out of the workspace.[9]

e Handling (to be performed exclusively within a chemical fume hood):

o Weighing: Carefully weigh the solid 2,6-Dibromoaniline in a tared container to minimize
the generation of dust.[4]

o Dissolving: If preparing a solution, add the solvent slowly to the solid to prevent splashing.

o Transferring: Use appropriate tools, such as a pipette or funnel, to transfer solutions and
prevent spills.

¢ Cleanup and Decontamination:

o After the procedure, decontaminate all surfaces and equipment that may have come into
contact with the chemical.

o Collect all contaminated materials (e.g., pipette tips, gloves, paper towels) in a designated
hazardous waste container.[9]

o Remove PPE in the correct order to avoid cross-contamination (e.g., gloves last).

o Wash hands thoroughly with soap and water after removing all PPE.[4]

Emergency Procedures and First Aid
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Emergency Response Plan

Exposure Route First Aid Measures

Immediately flush the affected area with copious
amounts of soap and water for at least 15

Skin Contact minutes while removing contaminated clothing
and shoes.[2][4] Seek immediate medical

attention.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids.[2][4] Seek immediate

medical attention.[2]

Move the person to fresh air.[2][4] If breathing is
) difficult, provide oxygen. If breathing has
Inhalation _ I
ceased, apply artificial respiration.[4] Seek

immediate medical attention.[2]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
i and have them drink 2-4 cupfuls of water.[4]
Ingestion ) _
Never give anything by mouth to an
unconscious person.[3][4] Seek immediate

medical attention.[3]

Evacuate personnel to a safe area.[3] Wearing
full PPE, sweep up the spilled solid material,
) avoiding dust generation, and place it into a
Spils suitable, labeled container for disposal.[3][4]
Ventilate the area and wash the spill site after

material pickup is complete.

Disposal Plan

All waste containing 2,6-Dibromoaniline must be treated as hazardous waste and disposed of
in accordance with all local, state, and federal regulations.
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Waste Disposal Protocol:
e Waste Collection:

o Collect all surplus 2,6-Dibromoaniline and contaminated consumables (e.g., gloves,
wipes, pipette tips) in a designated, properly labeled, and sealed hazardous waste
container.[3][5] Do not mix with other waste.

e Labeling:

o Clearly label the container "Hazardous Waste" and include the full chemical name "2,6-
Dibromoaniline".

e Disposal:
o Arrange for disposal through a licensed professional waste disposal service.[5]

o A common disposal method involves dissolving or mixing the material with a combustible
solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.

[5]

o Dispose of contaminated packaging as unused product.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2,6-Dibromoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042060#personal-protective-equipment-for-handling-
2-6-dibromoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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